Cas no 20807-99-2 (Ethyl thiobutyrate)

Ethyl thiobutyrate structure
Ethyl thiobutyrate structure
Product Name:Ethyl thiobutyrate
CAS No:20807-99-2
MF:C6H12OS
MW:132.223880767822
CID:51659
PubChem ID:10582821
Update Time:2025-04-18

Ethyl thiobutyrate Chemical and Physical Properties

Names and Identifiers

    • Ethyl thiobutyrate
    • ETHLY THIOBUTYRATE
    • Butanethioic acid,S-butyl ester
    • Butyl thiobutyrate
    • Butyl-thiobutyrat
    • Butyric acid,thio-,S-sec-butyl ester
    • ethyl butanethioate
    • Thiobuttersaeure-S-aethylester
    • Thiobuttersaeure-S-butylester
    • thiobutyric acid S-butyl ester
    • thiobutyric acid S-ethyl ester
    • O-ethyl butanethioate
    • 20807-99-2
    • AKOS006288002
    • Q-100259
    • DTXSID70441961
    • FT-0656146
    • SCHEMBL1359007
    • 924-74-3
    • Inchi: 1S/C6H12OS/c1-3-5-6(8)7-4-2/h3-5H2,1-2H3
    • InChI Key: RORXPBSQGSNAIO-UHFFFAOYSA-N
    • SMILES: S=C(CCC)OCC

Computed Properties

  • Exact Mass: 132.06100
  • Monoisotopic Mass: 132.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 70.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.3Ų

Experimental Properties

  • Density: 0.953
  • Boiling Point: 164.9 °C at 760 mmHg
  • Flash Point: 164.9 °C at 760 mmHg
  • PSA: 41.32000
  • LogP: 2.15040
  • FEMA: 2703

Ethyl thiobutyrate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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